Cas no 99768-67-9 (5-Nitro-4-hydroxyquinazoline)
5-Nitro-4-hydroxyquinazoline is a nitro-substituted quinazoline derivative with notable applications in medicinal chemistry and organic synthesis. Its structure features a hydroxyl group at the 4-position and a nitro group at the 5-position, conferring reactivity useful for further functionalization. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its electron-withdrawing nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions. The hydroxyl group provides a site for derivatization, enabling the formation of esters, ethers, or metal complexes. Its stability under standard conditions makes it suitable for diverse synthetic workflows.
5-Nitro-4-hydroxyquinazoline structure
Product name:5-Nitro-4-hydroxyquinazoline
5-Nitro-4-hydroxyquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitroquinazolin-4-ol
- 5-Nitro-4-hydroxyquinazoline
- 5-nitro-1H-quinazolin-4-one
- 5-nitro-4(3H)-Quinazolinone
- 5-Nitroquizolin-4-ol
- 5-nitro-3H-quinazolin-4-one
- 5-Nitroquinazolin-4(1H)-one
- KM3516
- 6999AC
- TRA0058700
- SY004740
- AB1000205
- Z2732088569
- 5-Nitroquinazolin-4(3H)-One
- ZDA76867
- A858428
- Z1255443577
- DTXSID10693841
- AS-31554
- AKOS015897195
- MFCD12198902
- EN300-130975
- 99768-67-9
- AMY20397
-
- MDL： MFCD12198902
- Inchi： 1S/C8H5N3O3/c12-8-7-5(9-4-10-8)2-1-3-6(7)11(13)14/h1-4H,(H,9,10,12)
- InChI Key： AGOKBMXSQJZEKF-UHFFFAOYSA-N
- SMILES： O=C1C2C(=C([H])C([H])=C([H])C=2N=C([H])N1[H])[N+](=O)[O-]
Computed Properties
- Exact Mass: 191.03300
- Monoisotopic Mass: 191.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 87.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 252-256 ºC (water )
- Boiling Point: 414.463℃/760mmHg
- Flash Point: 204.46℃
- Refractive Index: 1.744
- Solubility: Almost insoluble (0.052 g/l) (25 º C),
- PSA: 91.83000
- LogP: 1.76680
- Vapor Pressure: No data available
5-Nitro-4-hydroxyquinazoline Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
5-Nitro-4-hydroxyquinazoline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Nitro-4-hydroxyquinazoline Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N496228-5mg |
5-Nitro-4-hydroxyquinazoline |
99768-67-9 | 5mg |
$ 50.00 | 2022-06-03 | ||
| Enamine | EN300-130975-0.25g |
5-nitroquinazolin-4-ol |
99768-67-9 | 95.0% | 0.25g |
$97.0 | 2025-02-21 | |
| Enamine | EN300-130975-5.0g |
5-nitroquinazolin-4-ol |
99768-67-9 | 95.0% | 5.0g |
$619.0 | 2025-02-21 | |
| eNovation Chemicals LLC | K10579-1g |
5-Nitro-4-hydroxyquinazoline |
99768-67-9 | 96% | 1g |
$470 | 2024-05-24 | |
| Alichem | A189011655-5g |
5-Nitroquinazolin-4-ol |
99768-67-9 | 97% | 5g |
$836.28 | 2023-08-31 | |
| eNovation Chemicals LLC | D781013-5g |
5-Nitro-4-hydroxyquinazoline |
99768-67-9 | 96% | 5g |
$680 | 2024-07-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY004740-0.25g |
5-Nitro-4-hydroxyquinazoline |
99768-67-9 | ≥96% | 0.25g |
¥477.00 | 2024-07-09 | |
| Alichem | A189011655-1g |
5-Nitroquinazolin-4-ol |
99768-67-9 | 97% | 1g |
$300.84 | 2023-08-31 | |
| abcr | AB316120-1g |
5-Nitro-4-hydroxyquinazoline, 95%; . |
99768-67-9 | 95% | 1g |
€329.20 | 2025-02-14 | |
| abcr | AB316120-250mg |
5-Nitro-4-hydroxyquinazoline, 95%; . |
99768-67-9 | 95% | 250mg |
€160.90 | 2025-02-14 |
5-Nitro-4-hydroxyquinazoline Related Literature
-
Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
-
3. Back matter
-
Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
-
Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:99768-67-9)5-Nitro-4-hydroxyquinazoline
Purity:99%/99%
Quantity:5g/1g
Price ($):542.0/160.0